Cas no 1340207-46-6 (2-(1-Aminopropyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(1-Aminopropyl)-3,4-dihydropyrimidin-4-one
• CAS No: 1340207-46-6
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5697959
• PubChem ID: 63362735
• Update Time: 2025-10-28

2-(1-Aminopropyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• AKOS012667494
• 2-(1-aminopropyl)-3,4-dihydropyrimidin-4-one
• 1340207-46-6
• EN300-1462030
• 4(3H)-Pyrimidinone, 2-(1-aminopropyl)-
• 2-(1-Aminopropyl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C7H11N3O/c1-2-5(8)7-9-4-3-6(11)10-7/h3-5H,2,8H2,1H3,(H,9,10,11)
• InChI Key： BOLGRUHRRQBJOC-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(C(CC)N)N1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 8.81±0.40(Predicted)

Additional information on 2-(1-Aminopropyl)-3,4-dihydropyrimidin-4-one

2-(1-Aminopropyl)-3,4-dihydropyrimidin-4-one: A Comprehensive Overview

The compound 2-(1-Aminopropyl)-3,4-dihydropyrimidin-4-one, identified by the CAS number 1340207-46-6, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidinone derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements related to this compound.

Pyrimidinone derivatives are known for their ability to act as scaffolds in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the aminoalkyl group (-CH₂CH₂CH₂NH₂) in 2-(1-Aminopropyl)-3,4-dihydropyrimidin-4-one introduces additional functional diversity, making it a valuable substrate for further chemical modifications. Recent studies have explored its role in modulating cellular signaling pathways, which could pave the way for novel therapeutic interventions.

The synthesis of 2-(1-Aminopropyl)-3,4-dihydropyrimidin-4-one typically involves multi-step processes that leverage both classical organic chemistry techniques and modern catalytic methods. One common approach involves the condensation of amines with carbonyl compounds under specific reaction conditions. Researchers have optimized these protocols to enhance yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

In terms of applications, pyrimidinone derivatives like this compound have shown promise in anti-cancer drug development. Preclinical studies suggest that they can inhibit key enzymes involved in tumor growth and metastasis. Additionally, their ability to penetrate cellular membranes makes them attractive candidates for targeted drug delivery systems. Recent advancements in nanotechnology have enabled the encapsulation of such compounds within lipid nanoparticles, enhancing their bioavailability and reducing systemic toxicity.

Beyond pharmacology, 2-(1-Aminopropyl)-3,4-dihydropyrimidin-4-one has also found applications in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its role as a building block for constructing advanced materials with tailored optical and electrical properties.

The safety profile of this compound is another critical aspect that has been extensively studied. Toxicological evaluations indicate that it exhibits low acute toxicity when administered at recommended doses. However, long-term studies are still underway to assess its potential for chronic toxicity or genotoxicity. Regulatory agencies have emphasized the importance of thorough safety assessments before its widespread use in therapeutic or industrial applications.

In conclusion, 2-(1-Aminopropyl)-3,4-dihydropyrimidin-4-one, with its CAS number 1340207-46-6, represents a versatile molecule with multifaceted applications across various scientific domains. Its structural features and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science. As ongoing research continues to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.